Cas no 898788-23-3 (3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one)

3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one structure
898788-23-3 structure
Product Name:3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one
CAS No:898788-23-3
MF:C15H12ClFO
MW:262.706586837769
MDL:MFCD03843482
CID:1945571
PubChem ID:24726093
Update Time:2025-04-21

3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-CHLOROPHENYL)-2'-FLUOROPROPIOPHENONE
    • 3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one
    • LogP
    • VHTSRCDTUUANEM-UHFFFAOYSA-N
    • 3-(4-Chlorophenyl)-1-(2-fluorophenyl)-1-propanone
    • AKOS016021955
    • SCHEMBL656917
    • MFCD03843482
    • 898788-23-3
    • DTXSID80644486
    • MDL: MFCD03843482
    • Inchi: 1S/C15H12ClFO/c16-12-8-5-11(6-9-12)7-10-15(18)13-3-1-2-4-14(13)17/h1-6,8-9H,7,10H2
    • InChI Key: VHTSRCDTUUANEM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CCC(C1C=CC=CC=1F)=O

Computed Properties

  • Exact Mass: 262.0560709Da
  • Monoisotopic Mass: 262.0560709Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.225
  • Boiling Point: 382.1°C at 760 mmHg
  • Flash Point: 184.9°C
  • Refractive Index: 1.569

3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one Pricemore >>

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